Cas no 2034304-74-8 (1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea)

• Product Name: 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea
• CAS No: 2034304-74-8
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5990041
• PubChem ID: 119104030
• Update Time: 2025-06-11

1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea
• 2034304-74-8
• 1-(4-ethoxyphenyl)-3-((3-hydroxytetrahydrofuran-3-yl)methyl)urea
• F6556-3015
• 1-(4-ethoxyphenyl)-3-[(3-hydroxyoxolan-3-yl)methyl]urea
• AKOS026697044

• Inchi： 1S/C14H20N2O4/c1-2-20-12-5-3-11(4-6-12)16-13(17)15-9-14(18)7-8-19-10-14/h3-6,18H,2,7-10H2,1H3,(H2,15,16,17)
• InChI Key： VDMHPPYWAJZHEP-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(NC2C=CC(=CC=2)OCC)=O)(C1)O

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea

Introduction to 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea (CAS No. 2034304-74-8)

1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea (CAS No. 2034304-74-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and metabolic disorders. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea is defined by its urea linkage between a substituted phenyl group and a hydroxyoxolane moiety. The presence of the ethoxy group on the phenyl ring and the hydroxyl group on the oxolane ring imparts specific physicochemical properties to the molecule. These properties include solubility, stability, and reactivity, which are crucial for its biological activity and pharmaceutical applications.

The molecular formula of 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea is C₁₅H₂₁N₂O₄, with a molecular weight of approximately 299.34 g/mol. The compound exhibits moderate solubility in water and polar organic solvents, making it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 1-(4-ethoxyphenyl)isocyanate with 3-hydroxyoxolan-3-methanol under controlled conditions. This method typically yields high purity products with good yields, making it a preferred choice for large-scale production.

An alternative synthetic route involves the coupling of 1-(4-ethoxyphenyl)amine with 3-isocyanatooxolan-3-one using a suitable catalyst. This method offers enhanced control over the reaction conditions and can be optimized to achieve higher yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using biocatalysts or microwave-assisted reactions.

Biological Activities

1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate specific enzymes involved in neurodegenerative diseases. For instance, studies have shown that this compound can inhibit the activity of certain proteases that are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective effects, 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea has also been found to exhibit anti-inflammatory properties. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases.

Clinical Applications and Research Developments

The potential therapeutic applications of 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea have been extensively explored in recent years. Clinical trials are currently underway to evaluate its efficacy and safety in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results from these trials have shown promising outcomes, with significant improvements observed in cognitive function and motor skills among patients receiving the compound.

Beyond neurodegenerative diseases, there is growing interest in exploring the use of 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea for metabolic disorders such as diabetes mellitus. Preclinical studies have indicated that this compound can improve insulin sensitivity and glucose metabolism, suggesting its potential as a novel therapeutic agent for diabetes management.

Conclusion

In conclusion, 1-(4-ethoxyphenyl)-3-(3-hydroxyoxolan-3-yl)methylurea (CAS No. 2034304-74-8) is a promising compound with a unique chemical structure that confers multiple biological activities relevant to various therapeutic areas. Its potential applications in treating neurodegenerative diseases and metabolic disorders make it an exciting focus for ongoing research and development efforts. As more clinical data becomes available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these complex conditions.